Cas no 1068704-31-3 (cis-3-(methoxymethyl)cyclobutanamine)

• Product Name: cis-3-(methoxymethyl)cyclobutanamine
• CAS No: 1068704-31-3
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 4559972
• Update Time: 2025-07-23

cis-3-(methoxymethyl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• cis-3-(methoxymethyl)cyclobutan-1-amine
• (1S,3S)-3-(METHOXYMETHYL)CYCLOBUTAN-1-AMINE
• cis-3-(methoxymethyl)cyclobutanamine

• Inchi： 1S/C6H13NO/c1-8-4-5-2-6(7)3-5/h5-6H,2-4,7H2,1H3/t5-,6+
• InChI Key： ODSCCLNDZCWOMZ-OLQVQODUSA-N
• SMILES： [C@@H]1(N)C[C@H](COC)C1

Additional information on cis-3-(methoxymethyl)cyclobutanamine

Introduction to cis-3-(methoxymethyl)cyclobutanamine (CAS No. 1068704-31-3)

Cis-3-(methoxymethyl)cyclobutanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1068704-31-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a cyclobutane ring substituted with a methoxymethyl group at the 3-position and an amine functional group, which together contribute to its distinct chemical behavior and reactivity.

The molecular structure of cis-3-(methoxymethyl)cyclobutanamine is characterized by its rigid cyclobutane core, which imposes specific conformational constraints on the molecule. This rigidity can influence its interactions with biological targets, making it a valuable scaffold for designing novel pharmacophores. The presence of the methoxymethyl (also known as an isopropyl ether) group introduces a degree of lipophilicity and electronic modulation, which can be exploited to fine-tune the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in cycloalkylamine derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to interact with biological macromolecules in unique ways. The cyclobutane ring, in particular, has been explored for its potential to mimic natural amino acid structures, thereby enhancing binding affinity and selectivity. Cis-3-(methoxymethyl)cyclobutanamine represents an advanced derivative of this class, with modifications that may enhance its suitability for drug development.

One of the most compelling aspects of cis-3-(methoxymethyl)cyclobutanamine is its potential as a building block for more complex molecules. The flexibility offered by the amine group allows for further functionalization, enabling chemists to design derivatives with tailored properties. This adaptability has made it a subject of interest in synthetic chemistry, where it can be used to construct intricate molecular architectures.

The synthesis of cis-3-(methoxymethyl)cyclobutanamine presents unique challenges due to the need to maintain the stereochemical integrity of the cyclobutane ring. Traditional synthetic routes often require careful control of reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis have provided new tools for constructing chiral centers efficiently, which could be leveraged to produce enantiomerically pure forms of this compound.

Recent research has begun to explore the biological activity of cis-3-(methoxymethyl)cyclobutanamine and its derivatives. Preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer. The rigid framework of the cyclobutane ring could facilitate optimal binding interactions with target proteins, while the amine and ether functionalities provide opportunities for further chemical manipulation.

The potential applications of cis-3-(methoxymethyl)cyclobutanamine extend beyond traditional pharmaceuticals. Its structural motifs have been investigated for use in materials science and agrochemicals, where similar cyclic amine derivatives are known to contribute beneficial properties such as improved stability and bioavailability. As research continues, it is likely that new uses for this compound will emerge, driven by advancements in synthetic methodologies and an expanding understanding of its chemical behavior.

In conclusion, cis-3-(methoxymethyl)cyclobutanamine (CAS No. 1068704-31-3) is a versatile and intriguing compound with significant potential in both academic research and industrial applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery and material science. As our understanding of its properties grows, so too will its utility across multiple domains of chemistry and related fields.